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In the vast and chemically diverse world of natural products, marine organisms are a prolific
source of structurally unique and biologically active compounds. Among these, halogenated
metabolites, particularly those containing bromine, have garnered significant attention for their
potent cytotoxic, antimicrobial, and enzyme-inhibiting properties. The tetrahydrofuran ring, a
common scaffold in many natural products, when combined with bromine substitution, presents
a fascinating area of study for understanding how chemical structure dictates biological activity.

This guide provides an in-depth comparison of the structure-activity relationships (SAR) of
brominated tetrahydrofurans. We will explore the influence of bromine substitution patterns and
stereochemistry on their biological effects, supported by experimental data from the literature.
This document is intended for researchers, scientists, and drug development professionals
seeking to understand and leverage the therapeutic potential of this unique class of molecules.

The Significance of the Brominated Tetrahydrofuran
Moiety
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The tetrahydrofuran (THF) ring is a five-membered cyclic ether that is a key structural
component in a wide array of biologically active natural products, including the Annonaceous
acetogenins, polyether ionophores, and various marine lipids and terpenes.[1][2] These
molecules exhibit a broad spectrum of biological activities, such as antitumor, antimicrobial, and
antiprotozoal effects.[1] The incorporation of bromine, an element abundant in the marine
environment, into the tetrahydrofuran scaffold can significantly modulate the compound's
physicochemical properties and, consequently, its biological activity.[3] Bromine atoms can
influence lipophilicity, metabolic stability, and the ability to form halogen bonds, all of which can
impact how a molecule interacts with its biological target.

Structure-Activity Relationship Insights from
Naturally Occurring Brominated Tetrahydrofurans

Direct and systematic SAR studies on a simple series of brominated tetrahydrofurans are not
extensively documented in the current literature. However, valuable insights can be gleaned
from naturally occurring, more complex molecules that feature this moiety.

The Mutafurans: A Case Study

A notable example is the mutafuran family of compounds (Mutafurans A-H), which are
brominated ene-yne or ene-tetrahydrofurans isolated from marine sponges like Xestospongia
muta and Xestospongia testudinaria.[4]
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Reported Biological

Compound Key Structural Features .
Activity
Moderate antifungal activity
against Cryptococcus
Brominated ene-yne neoformans var. grubii.

Mutafuran A-D ] ] )
tetrahydrofuran Inactive against Candida

albicans and Candida glabrata.

[5]

Active against Artemia salina
) larvae (LC50 = 2.6 uM) and
Brominated ene- - )
Mutafuran H significant acetylcholinesterase
tetrahydrofuran S o
inhibitory activity (IC50 = 0.64

uM).[5]

From this limited data, we can infer a few preliminary SAR points:

e The nature of the side chain is crucial: The difference in activity between the ene-yne
mutafurans (A-D) and the ene-tetrahydrofuran (H) suggests that the side chain composition
significantly influences the biological target and potency.

e Bromination pattern: While the exact contribution of the bromine atom's position is not fully
elucidated without a broader range of analogs, its presence is a defining feature of this
bioactive class of compounds.

Inferred SAR from Related Brominated Furanones

Given the structural similarity, studies on brominated furanones can provide valuable
hypotheses for the SAR of brominated tetrahydrofurans. Brominated furanones are well-known
for their ability to inhibit bacterial biofilm formation.

Key findings from SAR studies on brominated furanones that may be translatable to
brominated tetrahydrofurans include:

o A conjugated exocyclic vinyl bromide on the furanone ring is a critical structural element for
non-toxic inhibition of Escherichia coli biofilm formation.[6] This suggests that the electronic
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and steric properties conferred by the vinyl bromide are important for activity.

o Substitution on the furanone ring: The presence of methyl substituents on the furanone ring
can reduce the growth-inhibitory effects of these molecules on both E. coli and
Pseudomonas aeruginosa.[7] This highlights that even small modifications to the core ring
structure can significantly impact the balance between desired activity and toxicity.

These findings suggest that for brominated tetrahydrofurans, the position of the bromine atom,
particularly if part of a vinyl bromide substituent, and the presence of other substituents on the
tetrahydrofuran ring, are likely to be key determinants of biological activity and specificity.

Experimental Protocols for Synthesis and Biological
Evaluation

To facilitate further research in this area, we provide detailed, generalized protocols for the
synthesis of a hypothetical series of brominated tetrahydrofurans and for their evaluation in a
standard cytotoxicity assay.

Synthesis of 2-Bromomethyl-5-aryl Tetrahydrofurans

A common strategy for the synthesis of substituted tetrahydrofurans is the palladium-catalyzed
reaction of aryl bromides with y-hydroxy terminal alkenes.[8][9] An asymmetric synthesis of 2-
bromomethyl-5-substituted tetrahydrofurans can be achieved through a chiral-ruthenium-
catalyzed transfer hydrogenation of 3-butenyl ketones followed by bromoetherification of the
resulting chiral pentenyl alcohols.[10]

Hypothetical Synthetic Workflow:
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Synthesis of Brominated Tetrahydrofurans
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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